Cas no 582325-05-1 ((R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine)

(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine is a chiral piperazine derivative featuring a trifluoromethyl-substituted pyridine moiety. This compound exhibits high structural specificity due to its stereocenter at the 3-position, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine ring contributes to π-stacking interactions and binding affinity. Its rigid piperazine scaffold offers conformational restraint, improving target selectivity. This intermediate is particularly useful in the development of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. The (R)-enantiomer demonstrates distinct pharmacological properties compared to its (S)-counterpart, underscoring its importance in enantioselective research. High-purity grades are available for precise synthetic applications.
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine structure
582325-05-1 structure
Product Name:(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
CAS No:582325-05-1
MF:C11H14F3N3
MW:245.24417257309
CID:948211
PubChem ID:11528875
Update Time:2025-07-02

(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
    • (3R)-3-methyl-1-[3-(trifluoromethyl)pyridin-2-yl]piperazine
    • (R)-3-METHYL-1-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZINE
    • (R)-2-methyl-4-(3-trifluoromethyl-2-pyridyl)piperazine
    • (3R)-3-methyl-1-(3-trifluoromethyl-pyridin-2-yl)-piperazine
    • DTXSID70468092
    • AKOS016012974
    • (3r)-3-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
    • SCHEMBL1734757
    • 582325-05-1
    • MDL: MFCD11043078
    • Inchi: 1S/C11H14F3N3/c1-8-7-17(6-5-15-8)10-9(11(12,13)14)3-2-4-16-10/h2-4,8,15H,5-7H2,1H3/t8-/m1/s1
    • InChI Key: JEAHPTUMWGWDOJ-MRVPVSSYSA-N
    • SMILES: FC(C1=CC=CN=C1N1CCN[C@H](C)C1)(F)F

Computed Properties

  • Exact Mass: 245.11398195g/mol
  • Monoisotopic Mass: 245.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.2Ų

(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine Pricemore >>

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